Cas no 1431728-32-3 (5-Amino-2-(4-fluoro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 5-Amino-2-(4-fluoro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid
• CAS No: 1431728-32-3
• MF: C₉H₇FN₄O₂
• MW: 222.175884485245
• CID: 5218836
• Update Time: 2025-06-11

5-Amino-2-(4-fluoro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(4-fluoro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid

• Inchi： 1S/C9H7FN4O2/c10-5-1-3-6(4-2-5)14-12-7(9(15)16)8(11)13-14/h1-4H,(H2,11,13)(H,15,16)
• InChI Key： JHGIQCDXMVSRSW-UHFFFAOYSA-N
• SMILES： N1=C(N)C(C(O)=O)=NN1C1=CC=C(F)C=C1

Additional information on 5-Amino-2-(4-fluoro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid

Comprehensive Overview of 5-Amino-2-(4-fluoro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1431728-32-3)

The compound 5-Amino-2-(4-fluoro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1431728-32-3) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This triazole derivative is characterized by its unique structural features, including a fluorophenyl group and a carboxylic acid moiety, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive compounds, given its ability to interact with various biological targets.

In recent years, the demand for heterocyclic compounds like 5-Amino-2-(4-fluoro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid has surged due to their versatility in designing small-molecule inhibitors and therapeutic agents. The presence of the fluoro substituent enhances the molecule's metabolic stability and bioavailability, making it a valuable candidate for optimizing drug-like properties. This aligns with the growing trend in precision medicine, where researchers seek compounds with tailored functionalities to address specific disease mechanisms.

One of the most frequently searched questions in the context of triazole-based compounds is their potential application in antibacterial and antifungal therapies. Studies suggest that 5-Amino-2-(4-fluoro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid may exhibit synergistic effects when combined with other antimicrobial agents, offering a promising avenue for combating drug-resistant pathogens. This is particularly relevant in light of the global rise in antimicrobial resistance (AMR), a pressing public health concern.

Another area of interest is the compound's potential role in cancer research. The triazole scaffold is known for its ability to modulate key signaling pathways, such as those involved in apoptosis and cell proliferation. Preliminary investigations into 5-Amino-2-(4-fluoro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid have explored its interactions with enzymes like kinases and proteases, which are critical targets in oncology. These findings have sparked discussions in scientific forums about its potential as a lead compound for developing next-generation anticancer drugs.

From a synthetic chemistry perspective, the compound's carboxylic acid group offers opportunities for further derivatization, enabling the creation of amides, esters, and other functionalized derivatives. This flexibility is highly valued in combinatorial chemistry and high-throughput screening campaigns, where diverse molecular libraries are essential for identifying hits. Researchers often inquire about the optimal synthetic routes for producing 5-Amino-2-(4-fluoro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid, with a focus on yield optimization and scalability.

Environmental and green chemistry considerations are also shaping the discourse around this compound. As the pharmaceutical industry moves toward sustainable practices, there is increasing interest in developing eco-friendly synthesis methods for triazole derivatives. Questions about the compound's biodegradability and toxicity profile are commonly raised, reflecting the broader shift toward environmentally responsible drug development.

In summary, 5-Amino-2-(4-fluoro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1431728-32-3) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its structural attributes and functional groups make it a compelling subject for ongoing research, particularly in the realms of drug discovery, antimicrobial therapy, and cancer treatment. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing innovative therapeutics and addressing some of the most challenging health issues of our time.